N-[1-(cyclobutylcarbonyl)piperidin-4-yl]biphenyl-4-carboxamide

• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: N-[1-(cyclobutanecarbonyl)piperidin-4-yl]-4-phenylbenzamide
• InChI: InChI=1S/C23H26N2O2/c26-22(19-11-9-18(10-12-19)17-5-2-1-3-6-17)24-21-13-15-25(16-14-21)23(27)20-7-4-8-20/h1-3,5-6,9-12,20-21H,4,7-8,13-16H2,(H,24,26)
• InChI Key: SVXMVGVXRDGVGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)N2CCC(CC2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Description

N-[1-(cyclobutylcarbonyl)piperidin-4-yl]biphenyl-4-carboxamide is a chemical compound with the molecular formula C23H26N2O2 and a molecular weight of 362.4647 . This compound features a piperidine ring, a biphenyl group, and a cyclobutylcarbonyl moiety, making it a complex and interesting molecule for various scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Common synthetic methods for piperidine derivatives include hydrogenation, cyclization, cycloaddition, annulation, and amination . These reactions often require specific catalysts, solvents, and reaction conditions to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic routes for scalability, cost-effectiveness, and environmental sustainability. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

N-[1-(cyclobutylcarbonyl)piperidin-4-yl]biphenyl-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or carboxylic acid, while reduction could produce an alcohol or amine.

Scientific Research Applications

N-[1-(cyclobutylcarbonyl)piperidin-4-yl]biphenyl-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases, including its role as a drug candidate.

Industry: Utilized in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of N-[1-(cyclobutylcarbonyl)piperidin-4-yl]biphenyl-4-carboxamide involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[1-(cyclobutylcarbonyl)piperidin-4-yl]biphenyl-4-carboxamide include other piperidine derivatives and biphenyl carboxamides. Examples include:

• 1-(carboxymethyl)-4-(4-pyridinyl)pyridinium bromide
• N-nitroso compounds with various substituents

Uniqueness

What sets this compound apart is its unique combination of a cyclobutylcarbonyl group with a piperidine ring and biphenyl moiety. This structural arrangement provides distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.